Cas no 1824871-69-3 (N'-Hydroxy-2-(2-oxopiperidin-1-yl)ethanimidamide)

• Product name: N'-Hydroxy-2-(2-oxopiperidin-1-yl)ethanimidamide
• CAS No: 1824871-69-3
• MF: C₇H₁₃N₃O₂
• MW: 171.197021245956
• CID: 6594645
• PubChem ID: 139022654

N'-Hydroxy-2-(2-oxopiperidin-1-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• N'-Hydroxy-2-(2-oxopiperidin-1-yl)ethanimidamide
• 1824871-69-3
• EN300-7355563

• Inchi： 1S/C7H13N3O2/c8-6(9-12)5-10-4-2-1-3-7(10)11/h12H,1-5H2,(H2,8,9)
• InChI Key： MWEUYRGOTLZLHY-UHFFFAOYSA-N
• SMILES： O=C1CCCCN1C/C(=N/O)/N

Computed Properties

• Exact Mass: 171.100776666g/mol
• Monoisotopic Mass: 171.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9Ų
• XLogP3: -0.7

Additional information on N'-Hydroxy-2-(2-oxopiperidin-1-yl)ethanimidamide

Comprehensive Guide to N'-Hydroxy-2-(2-oxopiperidin-1-yl)ethanimidamide (CAS No. 1824871-69-3): Properties, Applications, and Market Insights

N'-Hydroxy-2-(2-oxopiperidin-1-yl)ethanimidamide (CAS No. 1824871-69-3) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, often referred to in scientific literature due to its unique structure, features a hydroxyimino group and a 2-oxopiperidin-1-yl moiety, making it a valuable intermediate in drug discovery and development. Researchers and industry professionals frequently search for "N'-Hydroxy-2-(2-oxopiperidin-1-yl)ethanimidamide uses" or "CAS 1824871-69-3 suppliers," highlighting its growing relevance in modern chemistry.

The molecular structure of N'-Hydroxy-2-(2-oxopiperidin-1-yl)ethanimidamide includes a piperidone ring, which is known for its versatility in medicinal chemistry. This structural feature enables the compound to participate in various chemical reactions, such as nucleophilic substitutions and cyclization processes. Its hydroxyimino functional group further enhances its reactivity, making it a candidate for synthesizing novel bioactive molecules. Recent trends in drug development, such as the focus on small-molecule inhibitors and enzyme modulators, have increased interest in this compound.

One of the key applications of N'-Hydroxy-2-(2-oxopiperidin-1-yl)ethanimidamide is in the synthesis of pharmaceutical intermediates. Its role in creating heterocyclic compounds is particularly noteworthy, as these structures are prevalent in many FDA-approved drugs. For instance, researchers exploring "piperidine derivatives in drug design" often encounter this compound due to its potential in optimizing drug efficacy and reducing side effects. Additionally, its chelating properties make it useful in metal-catalyzed reactions, a hot topic in green chemistry initiatives.

The market for N'-Hydroxy-2-(2-oxopiperidin-1-yl)ethanimidamide is expanding, driven by the increasing demand for high-purity chemical intermediates in the pharmaceutical sector. Companies specializing in custom synthesis and contract research organizations (CROs) are among the primary consumers of this compound. Online searches for "buy CAS 1824871-69-3" or "N'-Hydroxy-2-(2-oxopiperidin-1-yl)ethanimidamide price" reflect its commercial significance. Furthermore, advancements in automated synthesis platforms and AI-driven drug discovery have streamlined its production, reducing costs and improving accessibility.

From a regulatory perspective, N'-Hydroxy-2-(2-oxopiperidin-1-yl)ethanimidamide is compliant with major chemical safety guidelines, ensuring its suitability for research and industrial use. Laboratories handling this compound must adhere to standard good laboratory practices (GLP) to maintain safety and reproducibility. Environmental considerations, such as waste minimization and sustainable synthesis routes, are also critical factors influencing its adoption in the chemical industry.

In conclusion, N'-Hydroxy-2-(2-oxopiperidin-1-yl)ethanimidamide (CAS No. 1824871-69-3) is a multifaceted compound with broad applications in pharmaceuticals and chemical research. Its unique structural attributes, combined with the growing emphasis on precision medicine and sustainable chemistry, position it as a valuable asset for scientists and manufacturers alike. As interest in "novel piperidine-based compounds" continues to rise, this compound is poised to play a pivotal role in future scientific breakthroughs.